Methanol

• CAS No.: 67-56-1
• Product Name: Methanol
• Molecular Formula: CH4O; CH3OH; CH3OH; CH4O
• Molecular Weight: 32.042 g/mol
• IUPAC Name: methanol
• Standard InChI: InChI=1S/CH4O/c1-2/h2H,1H3
• Standard InChIKey: OKKJLVBELUTLKV-UHFFFAOYSA-N
• Impurities: In addition to water, typical impurities include acetone and ethanol.
• SMILES: CO
• Canonical SMILES: CO
• Boiling Point: 148.3 °F at 760 mm Hg (NTP, 1992); 64.7 °C; 64.7 °C at 760 mm Hg; 65 °C; 147°F
• Colorform: Colorless liquid; Clear, colorless liquid
• Density: 0.792 at 68 °F (USCG, 1999); d204 0.79; 0.8100 at 0 °C/4 °C; 0.7866 at 25 °C/4 °C; Relative density (water = 1): 0.79; 0.79
• Flash Point: 52 °F (NTP, 1992); 9.7 °C (49.5 °F) - closed cup; 15.6 °C (open cup) /from table/; 52 °F (11 °C) (closed cup); 9 °C c.c.; 52°F
• Melting Point: -144 °F (NTP, 1992); -97.6 °C; Mp -97.8 °; -97.8 °C; -97.6°C; -98 °C; -144°F
• Physical Description: Methanol appears as a colorless fairly volatile liquid with a faintly sweet pungent odor like that of ethyl alcohol. Completely mixes with water. The vapors are slightly heavier than air and may travel some distance to a source of ignition and flash back. Any accumulation of vapors in confined spaces, such as buildings or sewers, may explode if ignited. Used to make chemicals, to remove water from automotive and aviation fuels, as a solvent for paints and plastics, and as an ingredient in a wide variety of products.; Liquid; WetSolid; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with a characteristic pungent odor.; Colorless watery liquid.
• Description: Methanol appears as a colorless fairly volatile liquid with a faintly sweet pungent odor like that of ethyl alcohol. Completely mixes with water. The vapors are slightly heavier than air and may travel some distance to a source of ignition and flash back. Any accumulation of vapors in confined spaces, such as buildings or sewers, may explode if ignited. Used to make chemicals, to remove water from automotive and aviation fuels, as a solvent for paints and plastics, and as an ingredient in a wide variety of products.; Methanol, also known as methyl alcohol or carbinol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Methanol exists as a solid, soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Methanol has been found throughout most human tissues, and has also been detected in most biofluids, including cerebrospinal fluid, feces, saliva, and blood. Within the cell, methanol is primarily located in the lysosome, endoplasmic reticulum and myelin sheath. Methanol is also a parent compound for other transformation products, including but not limited to, dimethyl maleate, methyl L-cysteinate, and methyl formate. Methanol is a potentially toxic compound.; Methanol is the primary alcohol that is the simplest aliphatic alcohol, comprising a methyl and an alcohol group. It has a role as an amphiprotic solvent, a fuel, a human metabolite, an Escherichia coli metabolite, a mouse metabolite and a Mycoplasma genitalium metabolite. It is an alkyl alcohol, a one-carbon compound, a volatile organic compound and a primary alcohol. It is a conjugate acid of a methoxide.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 31.21 M; 1000 mg/mL at 25 °C; Miscible with water at 25 °C; Miscible with water at 20 °C; Miscible with ethanol, ether, benzene, most organic solvents and ketones; Soluble in acetone, chloroform; Solubility in water: miscible; Miscible
• Synonyms: Bieleski’s Solution; Carbinol; Methanol Cluster; Methyl Alcohol; Methyl Hydroxide; Methylol; Monohydroxymethane; NSC 85232; Wood Alcohol
• Vapor Density: 1.11 (NTP, 1992) (Relative to Air); 1.11 (Air = 1); Relative vapor density (air = 1): 1.1; 1.11
• Vapor Pressure: 100 mm Hg at 70.2 °F ; 237.87 mm Hg at 100° F (NTP, 1992); 127.00 mmHg; 127 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 12.9; 96 mmHg
• PubChem Compound: 887
• Last Modified: Nov 11 2021